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Compound of Interest

Compound Name: Tinnevellin glucoside

Cat. No.: B192543 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Tinnevellin glucoside is a naphthalene glycoside found in the leaves and pods of Cassia

senna, also known as Tinnevelly senna (Cassia angustifolia). This compound, along with 6-

hydroxymusicin glucoside, can be utilized to differentiate between Alexandrian senna and

Indian senna, as Tinnevellin glucoside is characteristic of the latter. As a glycoside, it is

composed of a sugar moiety (glycone) and a non-sugar moiety (aglycone or genin). The

isolation and purification of Tinnevellin glucoside are essential for studying its

physicochemical properties, biological activities, and potential therapeutic applications.

Glycosides, in general, exhibit a wide range of biological activities, and their isolation is a

critical step in natural product drug discovery.

This document provides a detailed protocol for the isolation of Tinnevellin glucoside from

Cassia senna, based on established methodologies for the extraction and purification of

glycosides and flavonoids from plant materials.

Quantitative Data Summary
The following table summarizes the expected quantitative data from the isolation and

purification of Tinnevellin glucoside. The values presented are hypothetical and serve as a

template for data presentation. Actual yields and purity will vary depending on the starting
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material, extraction method, and purification efficiency. A study on Cassia senna grown in

Pakistan reported total flavonoid content in the leaves to be 1.17 g/100g .

Parameter Maceration Soxhlet Extraction
Ultrasound-
Assisted Extraction
(UAE)

Starting Plant Material

(g)
1000 1000 1000

Crude Extract Yield

(g)
120 150 135

Crude Extract Yield

(%)
12% 15% 13.5%

Fraction Containing

Tinnevellin Glucoside

(g)

15 20 18

Purified Tinnevellin

Glucoside (mg)
50 75 6

To cite this document: BenchChem. [Application Notes and Protocols for the Isolation of
Tinnevellin Glucoside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192543#protocol-for-isolating-tinnevellin-glucoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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